Cas no 98534-76-0 (Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 98534-76-0
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD03265504
• CID: 94811
• PubChem ID: 13608341
• Update Time: 2025-10-18

Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate
• ETHYL 5-CHLORO-1-PHENYL PYRAZOLE-4-CARBOXYLATE
• 5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
• CS-0335810
• DTXSID60544879
• AMY11879
• F17248
• J-521125
• AKOS002328635
• FT-0739946
• ETHYL 5-CHLORO-1-PHENYLPYRAZOLE-4-CARBOXYLATE
• ETHYL5-CHLORO-1-PHENYLPYRAZOLE-4-CARBOXYLATE
• 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester
• KVZBBMIDKLDXQP-UHFFFAOYSA-N
• 98534-76-0
• AC-11880
• SCHEMBL3057553
• MFCD03265504

• MDL： MFCD03265504
• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)10-8-14-15(11(10)13)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： KVZBBMIDKLDXQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.05100
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 362.486°C at 760 mmHg
• Flash Point: 173.026°C
• Refractive Index: 1.591
• PSA: 44.12000
• LogP: 2.70240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate

Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate, with the CAS number 98534-76-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate features a pyrazole ring substituted with a chlorine atom at position 5, a phenyl group at position 1, and an ethoxycarbonyl group at position 4, making it a versatile molecule for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The substitution pattern of Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate allows for easy functionalization, enabling researchers to explore its potential as an intermediate in the synthesis of more complex structures. For instance, the ethoxycarbonyl group can be readily converted into other functional groups, such as hydroxamic acids or amides, which are valuable in drug design.

The synthesis of Ethyl 5-chloro-1-phenyl-1H-pyrazole-4-carboxylate typically involves multi-step reactions, often starting from simple precursors like phenylhydrazine or hydrazones. Researchers have optimized synthetic routes to enhance yield and purity, employing techniques such as microwave-assisted synthesis or catalytic methods. These advancements have made the compound more accessible for further studies and applications.

In terms of biological activity, Ethyl 5-chloro-1 phenyl pyrazole carboxylic acid ethylester has shown promise in various assays. For example, it has demonstrated moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in anti-inflammatory or anticancer drug development. Additionally, its ability to modulate receptor activity has been explored in recent studies, further underscoring its versatility in pharmacological research.

The structural versatility of Ethyl 5-chloro phenyl pyrazole carboxylic acid ethylester also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been investigated for use in catalysis or as components in advanced materials like coordination polymers or metal organic frameworks (MOFs). These applications highlight the compound's potential beyond traditional pharmaceutical uses.

From an environmental standpoint, understanding the fate and transport of Ethyl 5 chloro phenyl pyrazole carboxylic acid ethylester in various media is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have provided insights into its biodegradability and potential impact on aquatic ecosystems. These findings are essential for guiding responsible use and disposal practices.

In conclusion, Ethyl 5-chloro phenyl pyrazole carboxylic acid ethylester (CAS No. 98534760) stands out as a multifaceted compound with wide-ranging applications across chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.